Cas no 31717-87-0 (Dodemorph acetate)

• Product Name: Dodemorph acetate
• CAS No: 31717-87-0
• MF: C₂₀H₃₉NO₃
• MW: 341.528566598892
• CID: 53792
• PubChem ID: 61898
• Update Time: 2025-04-18

Dodemorph acetate Chemical and Physical Properties

Names and Identifiers

• Dodemorph acetate
• 4-Cyclododecyl-2,6-dimethylmorpholine acetate
• Cyclododecyl-2,6-dimethylmorpholine acetate
• acetic acid,4-cyclododecyl-2,6-dimethylmorpholine
• 4-cyclododecyl-2,6-dimethylmorpholine acetate (1:1)
• acetic acid—4-cyclododecyl-2,6-dimethylmorpholine
• BASF mehltaumittel
• Caswell No. 268C
• Caswell No. 268E
• Cyclomorph
• Dodemorfe [French]
• Dodemorph acetate [BSI:ISO]
• Mehltaumittel
• Meltox
• Milban
• CV8I2Y8TTR
• Acetate de dodemorphe [French]
• EINECS 250-778-2
• Morpholine, N-cyclododecyl-2,6-dimethyl-, acetate
• DTXSID4034283
• acetic acid;4-cyclododecyl-2,6-dimethylmorpholine
• EPA Pesticide Chemical Code 213600
• W-110806
• BAS 2382 F
• 4-Cyclododecyl-2,6-dimethylmorpholinium acetate
• SCHEMBL42494
• EPA Pesticide Chemical Code 110401
• Dodemorfe
• BAS 238F
• 31717-87-0
• Acetate de dodemorphe
• Morpholine, 4-cyclododecyl-2,6-dimethyl-, acetate
• NS00084355
• N-cyclododecyl-2,6-dimethylmorpholine acetate
• N-Cyclododecyl-2,6-dimethylmorpholinacetat [German]
• N-Cyclododecyl-2,6-dimethylmorpholinacetat
• N-Cyclododecyl-2,6-dimethylmorpholinium acetate
• UNII-CV8I2Y8TTR

• Inchi： 1S/C18H35NO.C2H4O2/c1-16-14-19(15-17(2)20-16)18-12-10-8-6-4-3-5-7-9-11-13-18;1-2(3)4/h16-18H,3-15H2,1-2H3;1H3,(H,3,4)
• InChI Key： YLJLLELGHSWIDU-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC1C)C1CCCCCCCCCCC1.OC(C)=O

Computed Properties

• Exact Mass: 341.29300
• Monoisotopic Mass: 341.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 372.1°Cat760mmHg
• Flash Point: 109.7°C
• PSA: 58.56000
• LogP: 5.09400
• Solubility: Not determined

Dodemorph acetate Security Information

• Hazardous Material transportation number：UN 2588
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III